Cas no 140-66-9 (4-Tert-Octylphenol)

• Product Name: 4-Tert-Octylphenol
• CAS No: 140-66-9
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• MDL: MFCD00002368
• CID: 36440
• PubChem ID: 8814
• Update Time: 2026-05-14

4-Tert-Octylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,4-Trimethylpentan-2-yl)phenol
• 4-(1,1,3,3-Tetramethylbutyl)phenol
• PTOP
• Phenol, p-(tert-octyl)-
• 4-(1,1,3,3-tetramethylbutyl)-pheno
• p-(1,1,3,3-tetramethylbutyl)-pheno
• p-(tert-octyl)-pheno
• Phenol, p-(1,1,3,3-tetramethylbutyl)-
• 4-tert-Octylphenol (POP)
• 4-tert-Octylphenol
• 4-tert-Octylphenol solution
• p-(tert-octyl)phenol
• p-tert-Octylphenol
• p-t-Octylphenol
• tert-octylphenol
• t-octylphenol
• NSC 5427
• NSC 7248
• p-octylphenol
• 4-t-Octylphenol
• p-Terc.oktylfenol
• OfTERT octylphenol
• P-T-OCTYL PHENOL
• para-tert-Octylphenol
• Phenol, 4-(1,1,3,3-tetramethylbutyl)-
• p-(1,1,3,3-Tetramethylbutyl)phenol
• p-Octylphenol (VAN)
• p-terc.Oktylfenol [Czech]
• tert-Octylphenol, flaked
• IOY9FVU3J3
• 4-(TERT-OCTYL)PHENOL
• p-(1',1
• POP
• 4-Tert-Octylphenol

• MDL： MFCD00002368
• Inchi： 1S/C14H22O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11/h6-9,15H,10H2,1-5H3
• InChI Key： ISAVYTVYFVQUDY-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 0513992

Computed Properties

• Exact Mass: 206.16700
• Monoisotopic Mass: 206.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White flake crystal
• Density: 0.95 g/cm3 (20℃)
• Melting Point: 79-82 °C (lit.)
• Boiling Point: 175 °C/30 mmHg(lit.)
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Refractive Index: 1.5003 (estimate)
• Solubility: water: slightly soluble0.007g/L at 20°C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 20.23000
• LogP: 4.10600
• Color/Form: 1000 μg/mL in acetone
• Solubility: Insoluble in water, easily soluble in ethanol, toluene, acetone and other organic solvents.

4-Tert-Octylphenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H410
• Warning Statement： P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：2430
• WGK Germany：2
• Hazard Category Code： 38-41-50/53
• Safety Instruction： S26-S36
• RTECS：SM9625000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：−20°C
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R21; R38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether